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Compound of Interest

Compound Name: 6-Bromo-5-methylpicolinic acid

Cat. No.: B596451 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of specialized chemical compounds are paramount for ensuring laboratory safety and

environmental protection. This document outlines the essential procedures for the safe disposal

of 6-Bromo-5-methylpicolinic acid (CAS No. 1211516-25-4), a compound utilized in various

research applications.

Immediate Safety and Handling Precautions
Before handling 6-Bromo-5-methylpicolinic acid, it is crucial to be familiar with its potential

hazards. While a specific Safety Data Sheet (SDS) for this exact compound is not publicly

available, data from structurally similar compounds such as brominated and chlorinated

picolinic acids suggest that it should be handled with care.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Use chemical-resistant gloves (e.g., nitrile rubber).

Body Protection: Wear a laboratory coat and ensure skin is not exposed.

Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume

hood, to avoid inhalation of dust or vapors.

First Aid Measures:
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In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.

In case of skin contact: Wash off immediately with plenty of soap and water. Remove

contaminated clothing and wash it before reuse. If irritation persists, seek medical attention.

If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.

If swallowed: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Hazard Summary for Halogenated Picolinic Acids
The following table summarizes the typical hazards associated with halogenated picolinic acid

derivatives, based on available data for similar compounds.

Hazard Classification Description Precautionary Statements

Skin Corrosion/Irritation Causes skin irritation.

Wash hands thoroughly after

handling. Wear protective

gloves.

Serious Eye Damage/Irritation Causes serious eye irritation.
Wear eye protection/face

protection.

Acute Toxicity (Oral, Dermal,

Inhalation)

May be harmful if swallowed,

in contact with skin, or if

inhaled.

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay. Use only outdoors or in a

well-ventilated area.

Specific Target Organ Toxicity

(Single Exposure)

May cause respiratory

irritation.

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.

Step-by-Step Disposal Protocol
The primary recommendation for the disposal of 6-Bromo-5-methylpicolinic acid is to use a

licensed and approved waste disposal company.[1][2] Do not dispose of this chemical into the
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environment, drains, or sewer systems.

Waste Identification and Segregation:

Label a dedicated, sealable waste container as "Halogenated Organic Waste" and specify

"6-Bromo-5-methylpicolinic acid."

Keep this waste stream separate from non-halogenated and other incompatible chemical

wastes.

Collection of Waste:

For solid waste (e.g., residual powder, contaminated weigh boats), carefully transfer it into

the designated waste container to minimize dust generation.

For contaminated consumables (e.g., gloves, wipes), place them in the same designated

container.

For solutions, use a separate, clearly labeled "Halogenated Organic Liquid Waste"

container. Do not mix with other solvent waste streams unless permitted by your

institution's waste management guidelines.

Storage of Waste:

Store the sealed waste container in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents.

Ensure the storage area is secure and accessible only to authorized personnel.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office or a certified

chemical waste disposal contractor to arrange for pickup and disposal.

Provide the waste contractor with a full chemical inventory of the waste container.

Follow all local, state, and federal regulations for the transportation and disposal of

chemical waste.
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Disposal Workflow Diagram
The following diagram illustrates the decision-making and operational workflow for the proper

disposal of 6-Bromo-5-methylpicolinic acid.
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Caption: Disposal workflow for 6-Bromo-5-methylpicolinic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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